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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Vat Black 27 for dyeing

viscose and silk fibers. The protocols are based on established principles of vat dyeing and

specific information available for Vat Black 27.

Introduction to Vat Black 27
Vat Black 27, also known as C.I. Vat Black 27 and C.I. 69005, is an anthraquinone-based vat

dye.[1] It is a black powder that is insoluble in water, acetone, ethanol, and xylene, but slightly

soluble in chloroform and pyridine.[1][2] Like other vat dyes, it is applied to fibers in a soluble,

reduced (leuco) form and then oxidized back to its insoluble pigment form within the fiber.[3]

This process imparts excellent fastness properties to the dyed material.[2][4][5] Vat Black 27 is

primarily used for dyeing cellulosic fibers such as cotton and viscose, and can also be used for

silk.[1][2][6][7]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the application of Vat
Black 27. It is important to note that specific data for Vat Black 27 on viscose and silk is limited

in publicly available literature. Therefore, some data is derived from general vat dyeing

principles for these fibers and data for Vat Black 27 on cotton, a similar cellulosic fiber to

viscose.
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Table 1: Physicochemical Properties of Vat Black 27
Property Value

Molecular Formula C₄₂H₂₃N₃O₆

Molecular Weight 665.65 g/mol

CAS Number 2379-81-9

Color Index Name C.I. Vat Black 27

Color Index Number 69005

Solubility
Insoluble in water, acetone, ethanol, toluene,

xylene; slightly soluble in chloroform, pyridine.

Appearance of Leuco Form
Reddish-brown in alkaline solution; Yellowish-

brown in acidic solution.

Source:[1][2]

Table 2: Recommended Dyeing Parameters for Vat Black
27 on Viscose (Exhaust Method)
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Parameter
Recommended
Value/Range

Notes

Pre-treatment

Scouring
1-2 g/L Soda Ash, 1-2 g/L Non-

ionic Detergent
80-90°C for 30-60 minutes

Vatting (Stock Vat Preparation)

Vat Black 27 X % (on weight of fabric)
Dependent on desired shade

depth

Sodium Hydroxide (Caustic

Soda)
5-7 g/L

To achieve and maintain

alkaline pH

Sodium Hydrosulphite 5-10 g/L Reducing agent

Temperature 40-50°C

Avoid excessively high

temperatures to prevent

hydrolysis.[6]

Time 15-20 minutes
Until a clear, reddish-brown

leuco solution is formed.

Dyeing

Temperature 25-30°C

Low-temperature dyeing is

recommended for viscose to

avoid rapid dye uptake and

ensure levelness. Higher

temperatures can result in very

shallow shades.[6]

Time 60-90 minutes

Glauber's Salt (Sodium

Sulfate)
10-20 g/L

Added in portions to promote

exhaustion.

Oxidation

Method
Air oxidation followed by

chemical oxidation
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Oxidizing Agent
2-3 g/L Hydrogen Peroxide

(35%) or Sodium Perborate
At 40-50°C for 20-30 minutes.

Soaping

Detergent 1-2 g/L Non-ionic Detergent

At 90-95°C for 15-20 minutes

to remove unfixed dye and

improve fastness.[3]

Note: This table is based on general principles for vat dyeing of viscose and specific

information for Vat Black 27 on cotton. Optimization will be required for specific machinery and

substrate.

Table 3: Recommended Dyeing Parameters for Vat Black
27 on Silk (Jigger Method)
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Parameter
Recommended
Value/Range

Notes

Pre-treatment

Degumming
Mild soap or enzymatic

degumming

To remove sericin without

damaging the fibroin.

Vatting (Stock Vat Preparation)

Vat Black 27 X % (on weight of fabric)
Dependent on desired shade

depth.

Sodium Hydroxide (Caustic

Soda)
2-4 g/L

Lower alkali concentration is

crucial to prevent silk damage.

Sodium Hydrosulphite 4-8 g/L

Temperature 40-50°C

Time 15-20 minutes

Dyeing

Temperature 30-40°C

Mild temperatures are

essential to protect the silk

fiber.

Time
4-6 "ends" (passes through the

dye bath)

Oxidation

Method
Air oxidation followed by gentle

chemical oxidation

Oxidizing Agent

1-2 g/L Hydrogen Peroxide

(35%) with a pH buffer (e.g.,

sodium silicate)

At 40-50°C for 20-30 minutes.

Soaping

Detergent 1 g/L Neutral Soap At 70-80°C for 15-20 minutes.
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Note: Dyeing silk with vat dyes requires careful control of alkalinity and temperature to prevent

fiber degradation. These are starting recommendations and should be optimized.

Table 4: Fastness Properties of Vat Black 27 on Cotton
(as a proxy for Viscose)

Fastness Test Rating (ISO, 1-5 scale, 5 being best)

Light Fastness (Xenon Arc) 7

Washing Fastness (ISO 105-C06 C2S, 60°C) 4-5

Water Fastness (ISO 105-E01) 4-5

Perspiration Fastness (Acid & Alkali, ISO 105-

E04)
4-5

Rubbing Fastness (Dry) 4

Rubbing Fastness (Wet) 3-4

Chlorine Bleach (ISO 105-N01) 3

Source:[1]

Experimental Protocols
Exhaust Dyeing of Viscose Yarn with Vat Black 27
This protocol describes a laboratory-scale exhaust dyeing process for viscose yarn.

Materials and Equipment:

Viscose yarn skeins

Vat Black 27 dye powder

Sodium Hydroxide (NaOH)

Sodium Hydrosulphite (Na₂S₂O₄)

Glauber's Salt (Na₂SO₄)
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Hydrogen Peroxide (H₂O₂, 35%)

Non-ionic detergent

Acetic Acid (CH₃COOH)

Laboratory dyeing machine (e.g., beaker dyer)

Beakers, graduated cylinders, and stirring rods

pH meter

Heating and stirring plate

Procedure:

Pre-treatment (Scouring):

Prepare a scouring bath with 1 g/L Soda Ash and 1 g/L non-ionic detergent.

Enter the viscose yarn and treat at 85°C for 45 minutes.

Rinse the yarn thoroughly with hot and then cold water.

Vatting (Preparation of the Leuco Dye Solution):

In a separate beaker, paste the required amount of Vat Black 27 (e.g., 2% on weight of

fiber) with a small amount of warm water.

Add this paste to the dye bath containing the required volume of water at 40-50°C.

Add Sodium Hydroxide (5 g/L) and stir.

Gradually add Sodium Hydrosulphite (7 g/L) while stirring.

Continue to stir at 40-50°C for 15-20 minutes until the solution turns into a clear reddish-

brown leuco form.

Dyeing:
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Set the dye bath temperature to 25°C.

Add the pre-wetted viscose yarn to the dye bath.

Run the dyeing machine for 10 minutes.

Add Glauber's Salt (15 g/L) in two portions over 20 minutes.

Continue dyeing for a total of 75 minutes.

Oxidation:

Remove the yarn from the dye bath and allow it to air oxidize for 10-15 minutes. The color

will start to develop.

Prepare a fresh bath with 2 g/L Hydrogen Peroxide at 45°C.

Immerse the yarn in the oxidation bath and treat for 25 minutes.

Rinse the yarn with water.

Soaping:

Prepare a soaping bath with 1.5 g/L non-ionic detergent at 95°C.

Treat the yarn in the soaping bath for 20 minutes.

Rinse thoroughly with hot and cold water.

Neutralization and Drying:

Optionally, rinse with a dilute solution of acetic acid (0.5 g/L) to neutralize any residual

alkali.

Rinse with cold water.

Hydroextract and dry the yarn at a moderate temperature.

Jigger Dyeing of Silk Fabric with Vat Black 27
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This protocol outlines a laboratory-scale jigger dyeing process for silk fabric.

Materials and Equipment:

Degummed silk fabric

Vat Black 27 dye powder

Sodium Hydroxide (NaOH)

Sodium Hydrosulphite (Na₂S₂O₄)

Hydrogen Peroxide (H₂O₂, 35%)

Neutral soap

Laboratory jigger dyeing machine

Beakers, graduated cylinders, and stirring rods

pH meter

Procedure:

Pre-treatment (Degumming):

Ensure the silk fabric is properly degummed to remove sericin.

Vatting (Preparation of the Leuco Dye Solution):

Prepare the leuco dye solution as described in the viscose protocol (Step 2), but with a

lower concentration of Sodium Hydroxide (3 g/L) and Sodium Hydrosulphite (6 g/L).

Dyeing:

Set the jigger dye bath temperature to 35°C and add the prepared leuco dye solution.

Thread the silk fabric onto the jigger.
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Run the fabric through the dye bath for 4-6 ends (passes), ensuring even immersion and

avoiding excessive tension.

Oxidation:

After the final pass, unload the fabric and allow it to air oxidize for 15-20 minutes.

Prepare a fresh bath in the jigger with 1.5 g/L Hydrogen Peroxide at 45°C.

Run the fabric through the oxidation bath for 2-4 ends.

Rinse the fabric with water by running it through a fresh bath of water.

Soaping:

Prepare a soaping bath with 1 g/L neutral soap at 75°C.

Run the fabric through the soaping bath for 2-4 ends.

Rinse thoroughly with warm and then cold water.

Drying:

Unload the fabric and dry it at a low temperature, avoiding direct sunlight.

Mandatory Visualizations
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Caption: General workflow for dyeing viscose and silk with Vat Black 27.
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Caption: Chemical transformation of Vat Black 27 during the vat dyeing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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